"Ethyl Maltol-d5" material safety data sheet (MSDS)
"Ethyl Maltol-d5" material safety data sheet (MSDS)
Molecular Identity & Isotopic Architecture
Ethyl Maltol-d5 is a stable isotope-labeled analog of Ethyl Maltol, a common flavor enhancer and food additive.[1] In this isotopologue, the five hydrogen atoms of the ethyl side chain are replaced by deuterium (
Chemical Specifications
| Feature | Native Ethyl Maltol | Ethyl Maltol-d5 |
| CAS Number | 4940-11-8 | Referenced to 4940-11-8 (Labeled) |
| IUPAC Name | 2-Ethyl-3-hydroxy-4H-pyran-4-one | 2-(Ethyl-d5)-3-hydroxy-4H-pyran-4-one |
| Formula | ||
| Molecular Weight | 140.14 g/mol | ~145.17 g/mol |
| Isotopic Enrichment | Natural Abundance | |
| Appearance | White crystalline powder | White to Off-White solid |
| Solubility | Water, Ethanol, Propylene Glycol | Methanol, DMSO, Ethanol |
The Deuterium Advantage
The placement of the deuterium label on the ethyl group (
Safety Profile & Hazard Mitigation (MSDS Core)
While Ethyl Maltol-d5 is used in micro-quantities (milligrams) compared to the industrial use of native Ethyl Maltol (tons), the toxicological profile is assumed to be identical to the non-labeled substance.
Hazard Classification (GHS)
-
Signal Word: WARNING
-
H302: Harmful if swallowed.[2]
-
H319: Causes serious eye irritation.
Critical Safety Logic
The pyrone structure of Ethyl Maltol is reactive. While it is a food additive, in pure concentrated powder form, it can be an irritant.
-
Inhalation: Dust may cause respiratory tract irritation. Control: Weigh only in a fume hood or biological safety cabinet.
-
Ingestion: Low acute toxicity, but "harmful" designation requires avoidance of hand-to-mouth contact.
-
Combustion: Finely dispersed dust can form explosive mixtures with air (standard organic dust hazard).
Emergency Response Workflow
Figure 1: Immediate response protocols for Ethyl Maltol-d5 exposure.
Analytical Application: Internal Standard Methodology
The primary utility of Ethyl Maltol-d5 is as an Internal Standard (IS) for quantitative mass spectrometry (LC-MS/MS or GC-MS). It corrects for variability in extraction efficiency and matrix-induced ionization suppression.
Mechanism of Correction
When analyzing complex matrices (e.g., plasma, flavored e-liquids, food extracts), co-eluting compounds can suppress the ionization of Ethyl Maltol. Because the d5-analog co-elutes (or elutes very closely) with the native analyte, it experiences the same suppression. The ratio of Native/d5 remains constant, yielding accurate quantitation.
Experimental Workflow
The following diagram illustrates the integration of Ethyl Maltol-d5 into a bioanalytical or food-safety workflow.
Figure 2: Quantitative workflow using Ethyl Maltol-d5 as a surrogate standard.
Handling & Preparation Protocols
Expert Insight: Deuterated standards are expensive and often hygroscopic. Proper handling preserves isotopic purity and prevents financial loss.
Stock Solution Preparation (1.0 mg/mL)
This protocol ensures a stable primary stock.
-
Equilibration: Allow the vial to reach room temperature before opening (prevents condensation, which degrades the solid).
-
Weighing: Weigh ~1.0 mg of Ethyl Maltol-d5 into a silanized amber glass vial.
-
Note: Use an analytical balance with 0.01 mg readability.
-
-
Solvent: Dissolve in Methanol (LC-MS grade) .
-
Why Methanol? Ethyl Maltol is highly soluble in alcohols; methanol is compatible with most LC mobile phases.
-
-
Storage: Store at -20°C . Stable for >12 months if sealed.
Working Standard (Spiking Solution)
Do not spike directly from the stock.
-
Dilute the stock 1:100 or 1:1000 with 50:50 Methanol:Water to create a working solution (e.g., 10 µg/mL).
-
Spike Volume: Add enough IS so that the final concentration in the vial is near the mid-point of your calibration curve (e.g., 100 ng/mL).
Mass Spectrometry Transitions
When setting up the MRM (Multiple Reaction Monitoring), use the following transitions (verify with your specific instrument):
| Compound | Precursor Ion (m/z) | Product Ion (m/z) | Loss Fragment |
| Ethyl Maltol (Native) | 141.1 | 126.1 | |
| Ethyl Maltol-d5 | 146.1 | 131.1 |
Note: The fragmentation pattern usually involves the loss of a methyl group or CO. Ensure the d5 label is not on the lost fragment. Since the label is on the ethyl chain, and the primary loss is often the methyl from the other side or CO, the mass shift is usually preserved in the daughter ion, but always verify experimentally.
Storage & Stability
-
Temperature: -20°C (Long term).
-
Light: Protect from light (Amber vials).
-
Hygroscopicity: Keep desiccated.
References
-
National Center for Biotechnology Information (PubChem). Ethyl Maltol (Compound Summary). PubChem CID 24671. Available at: [Link]
-
European Food Safety Authority (EFSA). Scientific Opinion on the safety of Ethyl Maltol. EFSA Journal. Available at: [Link]
